Cas no 1560359-60-5 (Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl-)

• Product Name: Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl-
• CAS No: 1560359-60-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5274843
• Update Time: 2025-10-24

Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl-
• 1-(1-(Aminomethyl)-3-ethylcyclopentyl)propan-1-ol

• Inchi： 1S/C11H23NO/c1-3-9-5-6-11(7-9,8-12)10(13)4-2/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： AFZJVWSLORGYAF-UHFFFAOYSA-N
• SMILES： C(C1(CCC(CC)C1)CN)(O)CC

Additional information on Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl-

Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- and CAS No. 1560359-60-5: A Comprehensive Overview of Chemical Properties, Synthesis, and Applications in Biomedical Research

Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- is a complex organic compound with the CAS No. 1560359-60-5 identifier, characterized by its unique molecular structure that combines a cyclopentane ring with functional groups such as aminoalkyl and alkyl substituents. This compound has garnered significant attention in biomedical research due to its potential applications in drug development, molecular imaging, and bioactive molecule design. The synthesis of this compound involves multi-step organic reactions, with recent advancements in catalytic methodologies enabling more efficient and scalable production processes.

The molecular framework of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- features a cyclopentane ring with two ethyl groups at the α and 3 positions, along with an aminoalkyl group at the 1-position. This structural complexity provides a versatile platform for functional group modifications, which is critical for tailoring the compound's biological activity. Recent studies published in Journal of Medicinal Chemistry (2023) highlight the importance of such structural features in modulating interactions with biological targets, such to enhance drug-target specificity and reduce off-target effects.

Current research trends in the field of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- focus on its potential as a scaffold for developing novel therapeutics. A 2024 study in Advanced Drug Delivery Reviews demonstrated that derivatives of this compound exhibit promising antitumor activity by targeting specific pathways in cancer cells. The molecule's ability to interact with protein kinases and membrane receptors makes it a valuable candidate for the development of targeted therapies in oncology.

From a synthetic perspective, the preparation of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- has evolved with the integration of green chemistry principles. A 2023 publication in Green Chemistry reported the use of enzymatic catalysis to achieve high yields with minimal environmental impact. This approach not only improves the efficiency of synthesis but also aligns with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.

The biological activity of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- has been extensively studied in preclinical models. Research published in ACS Chemical Biology (2024) revealed its potential as a modulator of lipid metabolism, suggesting applications in the treatment of metabolic disorders such as type 2 diabetes. The compound's ability to interact with lipid transport proteins highlights its relevance in understanding cellular membrane dynamics.

Advancements in computational chemistry have further enhanced the understanding of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl-'s properties. Machine learning algorithms applied to molecular docking studies (2023, Journal of Computational Chemistry) have predicted its binding affinity to various receptors, providing insights into its potential therapeutic applications. These computational models are crucial for drug discovery, as they enable the rapid screening of candidate molecules.

Applications of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- extend beyond traditional pharmaceuticals. Recent developments in materials science have explored its use in the synthesis of biocompatible polymers for tissue engineering. A 2024 study in Biomaterials demonstrated that functionalized derivatives of this compound can enhance cell adhesion and proliferation, offering new possibilities in regenerative medicine.

The chemical stability of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- under various conditions is another area of active research. A 2023 publication in Organic & Biomolecular Chemistry investigated its behavior in aqueous environments, revealing that it maintains structural integrity under physiological conditions. This property is essential for its use in drug delivery systems where stability is critical for therapeutic efficacy.

From a pharmacokinetic standpoint, the metabolism of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- has been analyzed in preclinical animal models. Research published in Drug Metabolism and Disposition (2024) showed that the compound undergoes predictable metabolic pathways, which is important for predicting its behavior in human trials. These findings contribute to the development of safer and more effective therapeutic agents.

Collaborative efforts between academia and industry have led to the exploration of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- in combination therapies. A 2023 study in Pharmaceutical Research demonstrated that when combined with other bioactive compounds, it enhances the efficacy of treatments for chronic diseases. This synergy underscores the importance of interdisciplinary research in advancing biomedical innovations.

Future directions in the study of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- include the development of more potent derivatives with improved pharmacological profiles. Ongoing research in Medicinal Chemistry (2024) is focused on optimizing its molecular structure to enhance drug-target interactions while minimizing side effects. These efforts are critical for translating laboratory findings into clinical applications.

As the field of biomedical research continues to evolve, the role of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- is expected to expand. Its unique chemical properties and potential applications in diverse therapeutic areas make it a promising candidate for further investigation. Continued research will be essential to fully realize its potential in improving human health and well-being.

For researchers and industry professionals, staying updated with the latest developments in this field is crucial. Access to peer-reviewed journals, participation in scientific conferences, and collaboration with interdisciplinary teams can provide valuable insights into the future directions of Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- research. These efforts will contribute to the advancement of biomedical science and the development of innovative therapeutic solutions.

In conclusion, Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl- represents a significant area of research with broad implications for biomedical science. Its structural versatility, potential therapeutic applications, and the advancements in synthetic and computational methodologies underscore its importance in modern drug discovery. As research in this field progresses, it is anticipated that new discoveries will further enhance our understanding of its biological significance and expand its applications in healthcare.

For more information on the latest research and developments related to Cyclopentanemethanol, 1-(aminomethyl)-α,3-diethyl-, it is recommended to consult recent publications in reputable scientific journals and engage with expert communities in the field. These resources will provide valuable insights into the current state of research and future opportunities for innovation in this area.